molecular formula C7H5BrFNO2 B6590008 methyl 2-bromo-4-fluoropyridine-3-carboxylate CAS No. 1256822-78-2

methyl 2-bromo-4-fluoropyridine-3-carboxylate

Cat. No. B6590008
CAS RN: 1256822-78-2
M. Wt: 234
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2-bromo-4-fluoropyridine-3-carboxylate (MBFPC) is an organic compound with a unique chemical structure. It has a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology. MBFPC has a number of advantages over other compounds due to its ability to act as a catalyst in chemical reactions, as well as its relatively low toxicity.

Scientific Research Applications

Methyl 2-bromo-4-fluoropyridine-3-carboxylate has a number of applications in scientific research, particularly in the fields of biochemistry and physiology. For example, methyl 2-bromo-4-fluoropyridine-3-carboxylate has been used in the synthesis of various organic compounds, including peptides and amino acids. It has also been used as a catalyst in the synthesis of proteins, as well as in the synthesis of carbohydrates. In addition, methyl 2-bromo-4-fluoropyridine-3-carboxylate has been used in the study of DNA and RNA, as well as in the study of enzymes and hormones.

Mechanism of Action

The mechanism of action of methyl 2-bromo-4-fluoropyridine-3-carboxylate is not fully understood. However, it is believed to act as a catalyst for the synthesis of organic compounds. Specifically, methyl 2-bromo-4-fluoropyridine-3-carboxylate is thought to act as an electron donor, allowing the reaction of two or more molecules to occur. In addition, methyl 2-bromo-4-fluoropyridine-3-carboxylate is believed to act as a proton donor, allowing the transfer of protons between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 2-bromo-4-fluoropyridine-3-carboxylate are not fully understood. However, it is believed that methyl 2-bromo-4-fluoropyridine-3-carboxylate has a number of beneficial effects on the body. For example, methyl 2-bromo-4-fluoropyridine-3-carboxylate has been shown to have antioxidant properties, which can help to protect cells from oxidative damage. In addition, methyl 2-bromo-4-fluoropyridine-3-carboxylate has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

Methyl 2-bromo-4-fluoropyridine-3-carboxylate has a number of advantages for laboratory experiments. For example, it is relatively non-toxic, which makes it safe to use in experiments. In addition, methyl 2-bromo-4-fluoropyridine-3-carboxylate is relatively inexpensive, making it a cost-effective option for laboratory experiments. However, there are also some limitations to using methyl 2-bromo-4-fluoropyridine-3-carboxylate in laboratory experiments. For example, methyl 2-bromo-4-fluoropyridine-3-carboxylate is not very soluble in water, which can make it difficult to use in certain experiments. In addition, methyl 2-bromo-4-fluoropyridine-3-carboxylate is not very stable, which can lead to the formation of byproducts that can interfere with the results of the experiment.

Future Directions

There are a number of potential future directions for methyl 2-bromo-4-fluoropyridine-3-carboxylate. For example, further research could be conducted to explore the potential therapeutic applications of methyl 2-bromo-4-fluoropyridine-3-carboxylate. In addition, further research could be conducted to explore the potential use of methyl 2-bromo-4-fluoropyridine-3-carboxylate in the synthesis of other organic compounds. Finally, further research could be conducted to explore the potential use of methyl 2-bromo-4-fluoropyridine-3-carboxylate in the study of DNA and RNA, as well as in the study of enzymes and hormones.

Synthesis Methods

Methyl 2-bromo-4-fluoropyridine-3-carboxylate can be synthesized through a number of different methods. The most common method involves the reaction of 2-bromo-4-fluoropyridine with methyl chloroformate in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction results in the formation of methyl 2-bromo-4-fluoropyridine-3-carboxylate and methyl chloroformate. The reaction can be carried out in either aqueous or organic solvents, and can be conducted at room temperature or elevated temperatures.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-bromo-4-fluoropyridine-3-carboxylate involves the bromination and fluorination of pyridine-3-carboxylic acid followed by esterification with methanol.", "Starting Materials": [ "Pyridine-3-carboxylic acid", "Bromine", "Hydrogen peroxide", "Hydrochloric acid", "Sodium hydroxide", "Fluorine gas", "Methanol", "Thionyl chloride", "Triethylamine" ], "Reaction": [ "Bromination of pyridine-3-carboxylic acid using bromine and hydrogen peroxide in hydrochloric acid to yield 2-bromo-3-carboxypyridine", "Fluorination of 2-bromo-3-carboxypyridine using fluorine gas and sodium hydroxide to yield 2-bromo-4-fluoropyridine-3-carboxylic acid", "Esterification of 2-bromo-4-fluoropyridine-3-carboxylic acid with methanol using thionyl chloride and triethylamine as catalysts to yield methyl 2-bromo-4-fluoropyridine-3-carboxylate" ] }

CAS RN

1256822-78-2

Product Name

methyl 2-bromo-4-fluoropyridine-3-carboxylate

Molecular Formula

C7H5BrFNO2

Molecular Weight

234

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.